Cas no 1542737-60-9 (3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine)

• Product Name: 3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine
• CAS No: 1542737-60-9
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 6209259
• PubChem ID: 83685759
• Update Time: 2025-06-08

3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1542737-60-9
• 3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine
• EN300-6506631

• Inchi： 1S/C12H18FN/c1-9(8-14)12(2,3)10-4-6-11(13)7-5-10/h4-7,9H,8,14H2,1-3H3
• InChI Key： YBEDBFAFOCEVIE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(C)C(C)CN

Computed Properties

• Exact Mass: 195.142327740g/mol
• Monoisotopic Mass: 195.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine

3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine (CAS No. 1542737-60-9): An Overview of Its Structure, Properties, and Applications

3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine (CAS No. 1542737-60-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular framework, which includes a fluorinated phenyl group and a substituted butylamine moiety. The presence of these functional groups imparts distinct chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine is C₁₁H₁₆FNO, with a molecular weight of approximately 195.25 g/mol. The compound's structure can be visualized as a linear chain with a terminal amine group and two methyl substituents on the butyl chain, attached to a 4-fluorophenyl ring. This arrangement provides the molecule with enhanced stability and reactivity, making it suitable for a wide range of chemical reactions and biological interactions.

In terms of physical properties, 3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine is typically a colorless to pale yellow liquid at room temperature. It has a boiling point of around 200°C and is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's solubility in water is limited due to the presence of the hydrophobic fluorinated phenyl group. These properties make it easy to handle and process in laboratory settings.

The chemical reactivity of 3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine is primarily driven by its amine functionality. The primary amine group can participate in various reactions, including nucleophilic substitution, condensation reactions, and formation of salts with acids. Additionally, the fluorinated phenyl group can influence the electronic properties of the molecule, making it an attractive candidate for conjugation with other functional groups or polymers.

In the pharmaceutical industry, 3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways or as a modulator of receptor activity. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of certain kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes without causing significant side effects makes it a valuable starting point for drug discovery efforts.

Beyond pharmaceutical applications, 3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine has also been investigated for its use in materials science. Its unique combination of functional groups allows it to be incorporated into polymers or used as a monomer in polymerization reactions. This can result in materials with enhanced mechanical properties, thermal stability, and chemical resistance. For example, studies have shown that incorporating this compound into polymeric coatings can improve their adhesion and durability under harsh environmental conditions.

The synthesis of 3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine typically involves multi-step processes that start with the preparation of the 4-fluorophenyl ring and subsequent functionalization steps to introduce the butylamine moiety. Common synthetic routes include Grignard reactions followed by reductive amination or direct alkylation of an appropriate amine precursor. These methods have been optimized to achieve high yields and purity levels, making large-scale production feasible.

Safety considerations are an important aspect when handling 3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine. While it is not classified as hazardous under standard regulations, proper precautions should be taken to avoid skin contact or inhalation. Laboratory personnel should use appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound. Additionally, storage conditions should be controlled to prevent degradation or contamination.

In conclusion, 3-(4-Fluorophenyl)-2,3-dimethylbutan-1-amine (CAS No. 1542737-60-9) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.